Cas no 2248220-22-4 ((2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol)

• Product Name: (2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol
• CAS No: 2248220-22-4
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6063183
• PubChem ID: 137939018
• Update Time: 2025-07-17

(2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol
• EN300-6506957
• 2248220-22-4

• Inchi： 1S/C13H18O/c1-10(9-14)8-12-7-6-11-4-2-3-5-13(11)12/h2-5,10,12,14H,6-9H2,1H3/t10-,12?/m1/s1
• InChI Key： IZJQFGHOXBKTST-RWANSRKNSA-N
• SMILES： OC[C@H](C)CC1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol

Introduction to (2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol (CAS No. 2248220-22-4)

(2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2248220-22-4, represents a unique structural motif that has been explored for its potential applications in drug discovery and molecular design. The presence of a chiral center at the (2R) configuration and the incorporation of a dihydronaphthalene scaffold make this molecule of particular interest for researchers seeking to develop novel therapeutic agents.

The molecular structure of (2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol consists of a substituted dihydronaphthalene ring system linked to a secondary alcohol functional group via an isopropyl side chain. This configuration not only imparts steric and electronic properties that can influence binding interactions but also offers a versatile platform for further chemical modifications. The compound's stereochemistry, particularly the (R) configuration at the stereogenic center, is crucial for its biological activity and has been a focus of synthetic efforts to ensure high enantiomeric purity.

In recent years, there has been growing interest in the development of biologically active molecules derived from dihydronaphthalene scaffolds due to their structural similarity to natural products and their potential to interact with biological targets in unique ways. The compound (2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol exemplifies this trend, with studies suggesting its utility in modulating various biological pathways. Its secondary alcohol functionality provides a handle for further derivatization, allowing chemists to explore diverse chemical space and identify new lead compounds for drug development.

One of the most compelling aspects of (2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol is its potential as a building block for more complex molecules. The dihydronaphthalene core can serve as a rigid pharmacophore that enhances binding affinity and selectivity, while the chiral alcohol moiety allows for the introduction of stereoselectivity in biological interactions. This combination has made the compound an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol, facilitating its use in both academic research and industrial applications. Techniques such as asymmetric hydrogenation and chiral auxiliary-assisted synthesis have been employed to achieve high yields and enantiomeric excesses, making it feasible to conduct large-scale studies and preclinical trials. These improvements have opened new avenues for exploring the therapeutic potential of this compound.

The pharmacological profile of (2R)-3-(2,3-Dihydro-1H-inden-1-yl)-2-methylpropan-1-ol has been the subject of several preliminary studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors relevant to human health and disease. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further development. However, more comprehensive studies are needed to fully elucidate its mechanism of action and potential side effects.

The synthesis of stereodefined molecules like (2R)-3-(2,3-Dihydro-1H-inden-1-y]-l)-methylpropan-l ol requires careful consideration of reaction conditions and stereocontrol strategies. Modern synthetic approaches often leverage transition metal catalysis and biocatalytic methods to achieve high levels of selectivity and efficiency. These techniques not only streamline the synthetic process but also minimize waste generation, aligning with the principles of green chemistry. The development of such methodologies is essential for sustainable drug discovery and manufacturing.

The versatility of (CAS No. 2248220 - 22 - 4) as a chemical intermediate has also been recognized in industrial applications. Its structural features make it suitable for use in the synthesis of more complex pharmaceuticals, agrochemicals, and specialty chemicals. Companies involved in chemical manufacturing are increasingly interested in incorporating such molecules into their product portfolios due to their potential economic value and market demand.

In conclusion, (2R)-3-(2,3-Dihydro-lH-inden-l -yl)-Z-methylpropan-l ol represents an important advancement in pharmaceutical chemistry with significant implications for drug discovery and molecular design. Its unique structural features, stereochemical configuration, and potential biological activity make it a valuable compound for researchers seeking to develop novel therapeutic agents. As synthetic methodologies continue to evolve, the accessibility and utility of this molecule are expected to grow, further enhancing its role in medicinal chemistry research.